6,8-Dibromo-4-hydrazino-2-methylquinoline hydrochloride
Description
6,8-Dibromo-4-hydrazino-2-methylquinoline hydrochloride is a chemical compound with the molecular formula C10H10Br2ClN3 and a molecular weight of 367.47 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 6,8-Dibromo-4-hydrazino-2-methylquinoline hydrochloride can be represented by the SMILES string: CC1=NC2=C (C=C (C=C2C (=C1)NN)Br)Br.Cl . This representation describes the structure of the molecule in terms of the atoms present and their connectivity.Safety and Hazards
properties
CAS RN |
1170815-62-9 |
|---|---|
Product Name |
6,8-Dibromo-4-hydrazino-2-methylquinoline hydrochloride |
Molecular Formula |
C10H10Br2ClN3 |
Molecular Weight |
367.47 g/mol |
IUPAC Name |
(6,8-dibromo-2-methylquinolin-4-yl)hydrazine;hydrochloride |
InChI |
InChI=1S/C10H9Br2N3.ClH/c1-5-2-9(15-13)7-3-6(11)4-8(12)10(7)14-5;/h2-4H,13H2,1H3,(H,14,15);1H |
InChI Key |
LUHFKVHPZSXADF-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C2C=C(C=C(C2=N1)Br)Br)NN.Cl |
Canonical SMILES |
CC1=CC(=C2C=C(C=C(C2=N1)Br)Br)NN.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Aziridine, 2-butyl-1-[(4-methylphenyl)sulfonyl]-](/img/structure/B3185512.png)
